arcyriaflavin C
Overview
Description
arcyriaflavin C is a natural product found in Arcyria obvelata, Arcyria denudata, and other organisms with data available.
Scientific Research Applications
Cell Cycle Inhibition
Arcyriaflavin C, isolated from Arcyria ferruginea and Tubifera casparyi, exhibits a significant inhibitory effect on the cell cycle at the G1 and G2/M stages, showing potential as an agent in cancer research and therapy (Nakatani et al., 2003).
Anticancer Potential
The compound has demonstrated anticancer properties through various mechanisms. It inhibits the proliferation of specific cancer cell lines, including human lung cancer A549 and P388 murine leukemia (Horton et al., 1994). Additionally, it has been identified as a potent inhibitor of human cytomegalovirus (HCMV) replication in cell culture, with a therapeutic index indicating high efficacy and safety (Slater et al., 1999).
Chemical Synthesis and Modification
Various studies have focused on synthesizing and modifying Arcyriaflavin C to enhance its efficacy and potential applications. Techniques like Diels-Alder reaction, Suzuki cross-coupling, and electrocyclisation have been employed for its synthesis (Adeva et al., 2000), (Wang & Liu, 2009), (Torney et al., 2014).
Application in Endometriosis Treatment
Arcyriaflavin A, a related compound, has shown promise as a potential therapeutic agent in the treatment of endometriosis, inhibiting cell viability, proliferation, and angiogenesis in endometriotic cyst stromal cells (Hirakawa et al., 2017).
Photophysical Properties
The photophysical properties of Arcyriaflavin A and related compounds have been studied, providing insights into their chemical behavior and potential applications in materials science (Kaletaş et al., 2005).
Synthesis of Related Compounds
Efforts to synthesize related compounds and analogues of Arcyriaflavin A have been made, exploring the potential of these compounds in various fields of research (Lee et al., 2017), (Mahboobi et al., 1999).
properties
CAS RN |
73697-65-1 |
|---|---|
Product Name |
arcyriaflavin C |
Molecular Formula |
C20H11N3O4 |
Molecular Weight |
357.3 g/mol |
IUPAC Name |
6,20-dihydroxy-3,13,23-triazahexacyclo[14.7.0.02,10.04,9.011,15.017,22]tricosa-1,4(9),5,7,10,15,17(22),18,20-nonaene-12,14-dione |
InChI |
InChI=1S/C20H11N3O4/c24-7-1-3-9-11(5-7)21-17-13(9)15-16(20(27)23-19(15)26)14-10-4-2-8(25)6-12(10)22-18(14)17/h1-6,21-22,24-25H,(H,23,26,27) |
InChI Key |
COUUDSNRXUXNDW-UHFFFAOYSA-N |
SMILES |
C1=CC2=C(C=C1O)NC3=C4C(=C5C(=C23)C(=O)NC5=O)C6=C(N4)C=C(C=C6)O |
Canonical SMILES |
C1=CC2=C(C=C1O)NC3=C4C(=C5C(=C23)C(=O)NC5=O)C6=C(N4)C=C(C=C6)O |
synonyms |
arcyriaflavin C |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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